(1R,4R)-2-(3-Methyl-1,2,4-oxadiazol-5-YL)-2,5-diazabicyclo[2.2.1]heptane

• CAS No.: 174953-96-9
• Molecular Formula: C8H12N4O
• Molecular Weight: 180.21 g/mol
• IUPAC Name: 5-[(1R,4R)-2,5-diazabicyclo[2.2.1]heptan-2-yl]-3-methyl-1,2,4-oxadiazole
• InChI: InChI=1S/C8H12N4O/c1-5-10-8(13-11-5)12-4-6-2-7(12)3-9-6/h6-7,9H,2-4H2,1H3/t6-,7-/m1/s1
• InChI Key: HSZCAANDZDLTKM-RNFRBKRXSA-N
• Isomeric SMILES: CC1=NOC(=N1)N2C[C@H]3C[C@@H]2CN3
• SMILES: CC1=NOC(=N1)N2CC3CC2CN3
• Synonyms: 2,5-Diazabicyclo[2.2.1]heptane,2-(3-methyl-1,2,4-oxadiazol-5-yl)-,(1R)-(9CI)

Description

(1R,4R)-2-(3-Methyl-1,2,4-oxadiazol-5-YL)-2,5-diazabicyclo[2.2.1]heptane, also known as this compound, is a useful research compound. Its molecular formula is C8H12N4O and its molecular weight is 180.21 g/mol. The purity is usually 95%.
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